Cas no 121936-22-9 (2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-)

2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]- structure
121936-22-9 structure
Product Name:2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-
CAS No:121936-22-9
MF:C15H18N4O2
MW:286.329022884369
CID:226065
PubChem ID:3078601
Update Time:2025-04-19

2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-[[3-methoxy-4-(2-propen-1-yloxy)phenyl]methyl]-
    • 5-[(3-methoxy-4-prop-2-enoxyphenyl)methyl]pyrimidine-2,4-diamine
    • SCHEMBL10488918
    • 2,4-Pyrimidinediamine, 5-((3-methoxy-4-(2-propenyloxy)phenyl)methyl)-
    • CHEMBL412892
    • 121936-22-9
    • 5-((3-Methoxy-4-(2-propenyloxy)phenyl)methyl)-2,4-pyrimidinediamine
    • 2,4-Diamino-5-(3-methoxy-4-allyloxybenzyl)pyrimidine hydrochloride
    • DTXSID80153447
    • Inchi: 1S/C15H18N4O2/c1-3-6-21-12-5-4-10(8-13(12)20-2)7-11-9-18-15(17)19-14(11)16/h3-5,8-9H,1,6-7H2,2H3,(H4,16,17,18,19)
    • InChI Key: HIBNJZOVXZFUJA-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC(=CC=1OC)CC1=CN=C(N)N=C1N

Computed Properties

  • Exact Mass: 286.14314
  • Monoisotopic Mass: 286.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • PSA: 96.28
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd